ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate
Overview
Description
Ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate (ECB) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of oxazole and is a white, crystalline solid. ECB has been used as a reagent in organic synthesis, as a catalyst for various reactions, and as a fluorescent dye for biological imaging. ECB has also been studied for its potential to be used as a therapeutic agent in treating certain diseases.
Scientific Research Applications
Ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst for various reactions, and as a fluorescent dye for biological imaging. This compound has also been studied for its potential to be used as a therapeutic agent in treating certain diseases.
Mechanism of Action
The mechanism of action of ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes and proteins, which can lead to changes in cellular processes. This compound has also been found to interact with certain receptors, which can lead to changes in cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, some studies have shown that this compound has the potential to reduce inflammation, reduce oxidative stress, and reduce the risk of certain diseases. This compound has also been found to have anti-cancer and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate has several advantages and limitations for lab experiments. One advantage is that this compound is relatively stable and can be stored for long periods of time. Another advantage is that it is relatively easy to synthesize. However, this compound is not very soluble in water and can be difficult to work with in aqueous solutions. Additionally, this compound is not very stable in the presence of light or oxygen.
Future Directions
There are numerous potential future directions for ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate. One potential direction is to further study its potential as a therapeutic agent in treating certain diseases. Additionally, this compound could be further studied for its potential to be used as a fluorescent dye for biological imaging. This compound could also be studied for its potential to be used as a catalyst for various reactions. Finally, further research could be done to better understand the biochemical and physiological effects of this compound.
Synthesis Methods
Ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate can be synthesized through a number of routes. One route involves the reaction of ethyl chloroacetate with 1,3-oxazole-2-thiol in the presence of a base such as sodium hydroxide. The reaction produces a thioester intermediate which can then be hydrolyzed to give the desired product. Another route involves the reaction of ethyl chloroacetate with 1,3-oxazole-2-carboxylic acid in the presence of a base. This route also yields the desired product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "4-chlorobutanoyl chloride", "2-amino-2-oxazoline", "Sodium bicarbonate", "Ethanol", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 4-chlorobutanoyl chloride in the presence of sodium bicarbonate to form ethyl 4-chloro-3-oxobutanoate.", "Step 2: Ethyl 4-chloro-3-oxobutanoate is then reacted with 2-amino-2-oxazoline in ethanol to form ethyl 4-chloro-2-(1,3-oxazol-2-yl)butanoate.", "Step 3: The product is then purified by recrystallization from diethyl ether.", "Step 4: The final compound can be obtained by treating the purified product with hydrochloric acid followed by sodium hydroxide to neutralize the acid and form the ethyl ester." ] } | |
| 2680533-37-1 | |
Molecular Formula |
C9H12ClNO3 |
Molecular Weight |
217.6 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
